Cas no 804515-70-6 ((2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile)

• Product name: (2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• CAS No: 804515-70-6
• MDL: MFCD01859634
• CID: 4659346

(2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile

• MDL： MFCD01859634

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile

Comprehensive Analysis of (2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile (CAS No. 804515-70-6)

The compound (2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile (CAS No. 804515-70-6) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a chlorobenzenesulfonyl group and a dimethylamino phenyl moiety, makes it a subject of interest for researchers exploring novel kinase inhibitors and fluorescence probes. This article delves into its properties, synthesis, and emerging applications, aligning with current trends in drug discovery and bioimaging technologies.

Recent advancements in targeted therapy have spurred interest in compounds like 804515-70-6, which exhibit potential as small-molecule modulators. Its Z-configuration and electron-withdrawing nitrile group contribute to its reactivity, enabling interactions with biological targets such as protein kinases. Studies suggest its utility in designing anticancer agents, particularly in pathways involving signal transduction. The compound’s sulfonyl bridge also enhances its stability, a critical factor for in vivo applications.

From a synthetic perspective, (2Z)-2-(4-chlorobenzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile is typically prepared via Knoevenagel condensation, followed by sulfonylation. This method ensures high stereoselectivity and yield, addressing the growing demand for scalable synthesis in industrial settings. Researchers are also investigating its photophysical properties, as the dimethylamino group imparts solvatochromism, making it a candidate for optical sensors.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste during the production of 804515-70-6. These efforts align with global initiatives like the UN Sustainable Development Goals, particularly in reducing the environmental footprint of fine chemicals.

In conclusion, CAS No. 804515-70-6 represents a versatile building block in modern chemistry. Its dual functionality—combining pharmacological activity and material science utility—positions it at the forefront of interdisciplinary research. As the scientific community prioritizes precision medicine and smart materials, this compound is poised to play a pivotal role in future innovations.